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Compound of Interest

Compound Name: cis-9-Octadecenal

Cat. No.: B1609423

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-9-Octadecenal, also known as olealdehyde, is an unsaturated fatty aldehyde that
contributes to the characteristic aroma and flavor profiles of various natural products.[1][2] Its
distinct fatty and waxy scent profile makes it a molecule of significant interest in the flavor and
fragrance industry. Beyond its sensory characteristics, cis-9-Octadecenal has been identified
as a bioactive compound with potential applications in other areas of research, including
antimicrobial and anti-inflammatory studies.[3][4][5] This document provides detailed
application notes and experimental protocols for the study and utilization of cis-9-
Octadecenal.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of cis-9-Octadecenal is
essential for its effective application in research and development.
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Property Value Source(s)
Molecular Formula CisH340 [21[61[7]
Molecular Weight 266.47 g/mol [7]
CAS Number 2423-10-1
Appearance Colorless liquid [6]
Odor Profile Fatty, waxy [6]
- _ 352.00 to 367.00 °C @ 760.00
Boiling Point [6]
mm Hg
N Insoluble in water; soluble in
Solubility ) [6]
hexane and diethyl ether
Density 0.837 - 0.845 g/cm3 [6]

Refractive Index

1.448 - 1.458

[6]

Olfactory Profile and Sensory Perception

cis-9-Octadecenal is characterized by a fatty and slightly waxy aroma. While a specific

olfactory threshold for cis-9-Octadecenal is not readily available in the cited literature, studies

on homologous aliphatic aldehydes show a trend where odor detection thresholds decrease

with increasing carbon chain length up to octanal.[6][8] For C8 and C9 aldehydes, these

thresholds are in the parts-per-billion (ppb) range.[6][8]

Olfactory Signaling Pathway

The perception of aldehydes like cis-9-Octadecenal is initiated by their interaction with

olfactory receptors (ORs), which are G-protein coupled receptors (GPCRS) located on the cilia

of olfactory sensory neurons (OSNSs).[2][8][9] The binding of an odorant to its specific OR

triggers a conformational change in the receptor, activating the associated G-protein, Goolf.[9]

[10] This initiates a signaling cascade that leads to the depolarization of the neuron and the

transmission of a signal to the brain. Some research suggests that for certain aldehydes, the

activating ligand for the OR may be the hydrated gem-diol form of the aldehyde.[2]
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Olfactory Sensory Neuron
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Workflow for cis-9-Octadecenal Analysis

Food Sample

Volatile Extraction Sensory Evaluation
(HS-SPME) (Triangle Test)

GC-MS Analysis

Identification Quantification
(Mass Spectra, RI) (Calibration Curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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